Cas no 1206989-61-8 (2-(3-chlorophenyl)-4-(ethylsulfanyl)pyrazolo[1,5-a]pyrazine)

• Product Name: 2-(3-chlorophenyl)-4-(ethylsulfanyl)pyrazolo[1,5-a]pyrazine
• CAS No: 1206989-61-8
• MF: C₁₄H₁₂ClN₃S
• MW: 289.783180236816
• CID: 5390173
• Update Time: 2025-05-19

2-(3-chlorophenyl)-4-(ethylsulfanyl)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-4-(ethylthio)pyrazolo[1,5-a]pyrazine
• 2-(3-chlorophenyl)-4-(ethylsulfanyl)pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C14H12ClN3S/c1-2-19-14-13-9-12(17-18(13)7-6-16-14)10-4-3-5-11(15)8-10/h3-9H,2H2,1H3
• InChI Key： DRBJKJCUZHUNHJ-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=CC(Cl)=C3)=NN1C=CN=C2SCC

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -1.02±0.30(Predicted)

Additional information on 2-(3-chlorophenyl)-4-(ethylsulfanyl)pyrazolo[1,5-a]pyrazine

Comprehensive Overview of 2-(3-chlorophenyl)-4-(ethylsulfanyl)pyrazolo[1,5-a]pyrazine (CAS No. 1206989-61-8)

The compound 2-(3-chlorophenyl)-4-(ethylsulfanyl)pyrazolo[1,5-a]pyrazine (CAS No. 1206989-61-8) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrazine core substituted with a 3-chlorophenyl group and an ethylsulfanyl moiety, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in the context of kinase inhibition and anti-inflammatory activity.

In recent years, the demand for pyrazolo[1,5-a]pyrazine derivatives has surged due to their relevance in targeted therapies. The 3-chlorophenyl substitution in this compound enhances its lipophilicity, improving membrane permeability—a critical factor in drug design. Meanwhile, the ethylsulfanyl group contributes to metabolic stability, addressing a common challenge in pharmacokinetics. These attributes align with current trends in precision medicine, where molecular tweaks like those in CAS 1206989-61-8 are pivotal for optimizing drug candidates.

From a synthetic chemistry perspective, 2-(3-chlorophenyl)-4-(ethylsulfanyl)pyrazolo[1,5-a]pyrazine exemplifies advancements in cross-coupling methodologies. Its preparation often involves palladium-catalyzed reactions, a hotspot in green chemistry discussions. Laboratories are adopting solvent-free or aqueous-phase protocols to synthesize such compounds, reflecting the industry’s shift toward sustainable practices. This resonates with the growing emphasis on green synthesis in academic and industrial forums.

The compound’s role extends beyond pharmaceuticals. In material science, its conjugated system and electron-rich pyrazolo[1,5-a]pyrazine scaffold are being investigated for organic semiconductors. With the rise of flexible electronics, researchers are probing how structural variants like ethylsulfanyl substitutions affect charge transport properties. Such inquiries tie into broader searches for organic electronic materials, a trending topic in nanotechnology circles.

Analytical characterization of CAS 1206989-61-8 typically employs LC-MS, NMR, and XRD techniques—methods frequently queried in scientific databases. The 3-chlorophenyl moiety’s distinct spectroscopic signatures facilitate structural validation, while the ethylsulfanyl group’s volatility demands optimized MS conditions. These nuances are crucial for quality control, a recurring theme in pharmaceutical analysis forums.

Regulatory landscapes also shape interest in this compound. While not classified as hazardous, its chlorophenyl component necessitates scrutiny under REACH and similar frameworks. This aligns with searches for chemical compliance guidelines, especially among manufacturers navigating global supply chains. Proper handling protocols for sulfanyl-containing compounds are another frequent query, underscoring the need for clear documentation.

In conclusion, 2-(3-chlorophenyl)-4-(ethylsulfanyl)pyrazolo[1,5-a]pyrazine represents a nexus of innovation across disciplines. Its dual utility in life sciences and advanced materials, coupled with synthetic adaptability, positions it as a compound of enduring relevance. As research into heterocyclic building blocks intensifies, this molecule will likely remain a focal point for both academic inquiry and industrial application.